2-(Trichloromethyl)benzonitrile
Overview
Description
Scientific Research Applications
Health Effects of Trichloro Compounds
Trichloro compounds, including trichloroethylene (TCE), have been the subject of health-related studies due to their widespread use and environmental presence. For example, research comparing hematological alterations and markers of B-cell activation in workers exposed to benzene, formaldehyde (FA), and TCE highlighted potential mechanisms of action and consistency of effects with observed hematologic cancer risks (Bassig et al., 2016). Another study on the urinary concentrations of environmental phenols in pregnant women indicated significant exposure to various chemicals, including trichlorophenol derivatives, underlining the need for ongoing monitoring of these substances in vulnerable populations (Mortensen et al., 2014).
Environmental and Occupational Exposure
The environmental and occupational exposure to trichloro compounds such as TCE and tetrachloroethylene (PCE) has been linked with various health risks. A study detailing the biodistribution and radiation dosimetry of 11C-DASB, a ligand for serotonin transporters, provided dosimetry estimates based on human whole-body PET, offering insights into the exposure levels and potential health implications of trichloro compounds in medical imaging (Jian-Qiang Lu et al., 2004). Additionally, the impact of occupational exposure to solvents, including trichloroethylene, on bladder cancer risk was investigated, highlighting the importance of understanding exposure levels and associated health outcomes (Hadkhale et al., 2017).
Mechanisms of Toxicity
The toxicokinetics of inhaled trichloroethylene and tetrachloroethylene in humans at low exposure levels have been examined, providing empirical results and comparisons with previous studies to better understand their mechanisms of toxicity and the variability in human metabolism and response to these compounds (Chiu et al., 2007). Such research is crucial for developing safety guidelines and regulatory policies for managing exposure to trichloro compounds.
Safety and Hazards
While specific safety and hazard information for “2-(Trichloromethyl)benzonitrile” is not available, related compounds such as “2-(Trifluoromethyl)benzonitrile” and “4-Methyl-2-(trifluoromethyl)benzonitrile” have safety data sheets indicating that they are hazardous and should be handled with care .
Mechanism of Action
Target of Action
Similar compounds, such as 2-(trifluoromethyl)benzonitrile, have been associated with various biochemical processes
Mode of Action
It’s known that 2-(Trifluoromethyl)benzonitrile reacts with tert-butyl acetate in the presence of sulfuric acid to give the corresponding N-tert-butyl amides . This suggests that 2-(Trichloromethyl)benzonitrile may also interact with its targets in a similar manner, but further studies are required to confirm this.
Biochemical Pathways
It’s worth noting that similar compounds have been used in the synthesis of symmetrical n,n′-alkylidine bisamides . This suggests that this compound may also be involved in similar biochemical pathways.
Properties
IUPAC Name |
2-(trichloromethyl)benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Cl3N/c9-8(10,11)7-4-2-1-3-6(7)5-12/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBKJYWAWSNXSIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)C(Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Cl3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60308094 | |
Record name | 2-(trichloromethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60308094 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2635-68-9 | |
Record name | NSC202048 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=202048 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(trichloromethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60308094 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.